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The following data is sourced from a 2018 study that developed and validated seven bioanalytical methods
for lenvatinib in human plasma across five laboratories. The goal was to ensure that data from global clinical

trials could be reliably compared [1].

Table 1: Method Validation Parameters and Acceptance Criteria

Validation -
Description & Results
Parameter
Objective To confirm that multiple Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS) methods for lenvatinib produced comparable results
across labs for clinical sample analysis [1].

Methods Developed 7 distinct LC-MS/MS methods across 5 laboratories [1].

Sample Matrix Human plasma [1].

Key Sample Protein precipitation, Liquid-liquid extraction (LLE), Solid phase extraction
Preparation (SPE) [1].

Techniques

Detection Method Multiple Reaction Monitoring (MRM) in positive ion electrospray mode [1].
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Validation
Parameter

Validation Outcome

Cross-Validation

Results

Description & Results

All methods were successfully validated, with parameters (e.g., accuracy,

precision) meeting pre-defined acceptance criteria per regulatory guidelines [1].

Accuracy of Quality Control (QC) samples was within £15.3%; percentage bias

for clinical study samples was within £11.6%, confirming data comparability [1].

Table 2: Detailed Methodologies from Participating Laboratories This table outlines the specific

technical variations for each method (A through E3) used in the cross-validation study [1].

Lab & Assay Range & Internal Sample Extraction Chromatography
Method Calibrators Standard (IS) (Volume) Details
Lab A 0.1-500 ng/mL, ER-227326 LLE by diethyl ether, RP-HPLC, Symmetry
(Method A) 9 points (structural 2.5 mL Shield RP8 column
analog)

Lab B 0.25-250 ng/mL, 13C6 lenvatinib Protein precipitation RP-HPLC, Hypersil Gold
(Method B) 8 points (stable isotope) by ACN-MeOH, 0.3 column

mL
Lab C 0.25-250 ng/mL, 13C6 lenvatinib LLE by MTBE-IPA RP-HPLC, Synergi
(Method C) 7 points with 0.1% AA, 0.75 Polar-RP column

mL
Lab D 0.1-100 ng/mL, ER-227326 LLE by diethyl ether, RP-HPLC, Symmetry
(Method D) 8 points 1.5mL Shield RP8 column
Lab E 0.25-500 ng/mL, ER-227326 SPE by HLB plate, RP-HPLC, Synergi
(Method 7 points 0.4 mL Polar-RP column
El)
Lab E 0.25-250 ng/mL, 13C6 lenvatinib LLE by MTBE-IPA RP-HPLC, Synergi
(Method 7 points with 0.1% AA, 0.75 Polar-RP column
E2) mL
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Lab & Assay Range & Internal Sample Extraction Chromatography
Method Calibrators Standard (IS) (Volume) Details
Lab E 0.25-250 ng/mL, ER-227326 SPE by MCX plate, RP-HPLC, Luna C18(2)
(Method 7 points 0.4 mL column
E3)

Experimental Workflow Overview

The diagram below illustrates the general workflow for the method validation and cross-validation process

described in the study.

Method Development
(7 LC-MS/MS methods at 5 labs)

Initial Validation
(Per regulatory guidelines)

(Cross-VaIidation Phaseg

Sample Analysis
(QC samples & clinical samples)
v
Data Comparison
(Accuracy and bias assessment)

'

(Conclusion: Methods Comparable)
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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